Cas no 64850-99-3 (Carbamimidothioic acid, 9H-fluoren-9-yl ester)

• Product Name: Carbamimidothioic acid, 9H-fluoren-9-yl ester
• CAS No: 64850-99-3
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 2792915
• PubChem ID: 425655
• Update Time: 2025-04-21

Carbamimidothioic acid, 9H-fluoren-9-yl ester Chemical and Physical Properties

Names and Identifiers

• 64850-99-3
• 9H-fluoren-9-ylcarbamimidothioate
• SCHEMBL1107105
• DTXSID90330000
• Carbamimidothioic acid, 9H-fluoren-9-yl ester

• Inchi： 1S/C14H12N2S/c15-14(16)17-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H3,15,16)
• InChI Key： ILMBCGHKQSQDFK-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 240.072
• Monoisotopic Mass: 240.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.2Ų